Cas no 151436-20-3 (4-Pentenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,1-dimethylethyl ester, (S)-)
The compound (S)-1,1-dimethylethyl 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-pentenoate is a chiral intermediate featuring a protected amine group and a terminal alkene functionality. Its tert-butoxycarbonyl (Boc) group ensures stability under various synthetic conditions while allowing selective deprotection when needed. The (S)-configuration provides stereochemical control in asymmetric synthesis, making it valuable for constructing enantiomerically pure compounds. The pentenoic acid ester moiety offers versatility for further derivatization, including cross-coupling or olefin metathesis reactions. This reagent is particularly useful in peptide synthesis, medicinal chemistry, and the preparation of complex organic molecules requiring precise stereochemistry. Its well-defined structure and functional group compatibility enhance reproducibility in multi-step syntheses.
151436-20-3 structure
Product Name:4-Pentenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,1-dimethylethyl ester, (S)-
CAS No:151436-20-3
MF:C14H25NO4
MW:271.352604627609
CID:1324773
PubChem ID:10880206
Update Time:2025-06-06
4-Pentenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,1-dimethylethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,1-dimethylethyl ester, (S)-
- 4-Pentenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester, (2S)-
- (S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate
- t-butyl (s)-2-((t-butoxycarbonyl)amino)pent-4-enoate
- (S)-2-tert-butoxycarbonylamino-pent-4-enoic-acid tert-butyl ester
- SCHEMBL15083313
- tert-Butyl (S)-2-((tert-butoxycarbonyl)amino)pent-4-enoate
- BS-47634
- (S)-tert-Butyl 2-(Boc-amino)pent-4-enoate
- KBQGZWJDMSGALX-JTQLQIEISA-N
- tert-butyl (2S)-2-[(tert-butoxycarbonyl)amino]pent-4-enoate
- CS-0528816
- tert-butyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-enoate
- F77081
- 151436-20-3
-
- Inchi: 1S/C14H25NO4/c1-8-9-10(11(16)18-13(2,3)4)15-12(17)19-14(5,6)7/h8,10H,1,9H2,2-7H3,(H,15,17)/t10-/m0/s1
- InChI Key: KBQGZWJDMSGALX-JTQLQIEISA-N
- SMILES: C(OC(C)(C)C)(=O)[C@@H](NC(OC(C)(C)C)=O)CC=C
Computed Properties
- Exact Mass: 271.17835828g/mol
- Monoisotopic Mass: 271.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 64.6Ų
4-Pentenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,1-dimethylethyl ester, (S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1216009-1g |
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 95% | 1g |
$680 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1216009-2g |
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 95% | 2g |
$1080 | 2024-06-03 | |
| 1PlusChem | 1P01XCO0-100mg |
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 97% | 100mg |
$88.00 | 2024-06-20 | |
| 1PlusChem | 1P01XCO0-250mg |
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 97% | 250mg |
$131.00 | 2024-06-20 | |
| 1PlusChem | 1P01XCO0-1g |
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 97% | 1g |
$373.00 | 2024-06-20 | |
| Aaron | AR01XCWC-100mg |
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 97% | 100mg |
$89.00 | 2025-02-12 | |
| Aaron | AR01XCWC-250mg |
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 97% | 250mg |
$133.00 | 2025-02-12 | |
| Aaron | AR01XCWC-1g |
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 97% | 1g |
$364.00 | 2025-04-02 | |
| eNovation Chemicals LLC | Y1216009-5g |
tert-butyl (S)-2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 95% | 5g |
$1050 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1216009-5g |
tert-butyl (S)-2-((tert-butoxycarbonyl)amino)pent-4-enoate |
151436-20-3 | 95% | 5g |
$1050 | 2025-02-26 |
4-Pentenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,1-dimethylethyl ester, (S)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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